
Safeguarding Research: A Comprehensive
Guide to Handling Angiogenin (108-122)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Angiogenin (108-122)

Cat. No.: B15571401 Get Quote

For researchers and scientists in the field of drug development, ensuring laboratory safety is

paramount, especially when handling potent bioactive molecules like Angiogenin (108-122).
This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure research environment. By adhering to these

procedural steps, laboratories can build a foundation of trust and safety, extending value

beyond the product itself.

Essential Personal Protective Equipment (PPE)
When working with Angiogenin (108-122), a robust defense against accidental exposure is

non-negotiable. The following personal protective equipment serves as the primary barrier and

must be worn at all times in the designated handling area.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile gloves are the standard.

Always inspect for tears or

contamination and change

immediately if compromised.[1]

Eye Protection Safety glasses or goggles

Mandatory to protect against

accidental splashes,

particularly when reconstituting

the lyophilized powder.[1][2]

Body Protection Laboratory coat or apron

Worn over standard clothing to

shield skin and personal attire

from spills.[1][2]

Respiratory Protection
Fume hood or biosafety

cabinet

Essential when handling the

lyophilized powder, which can

easily become airborne and

pose an inhalation risk.[1]

Foot Protection Closed-toe shoes

Required in all laboratory

environments to protect

against spills and falling

objects.[3]

Operational Plan: From Receipt to Application
A systematic approach to handling Angiogenin (108-122) minimizes risks and ensures the

integrity of the research.

Receiving and Storage
Upon receipt, visually inspect the packaging for any signs of damage. The lyophilized peptide

should be stored in a cool, dry, and dark environment, with long-term storage recommended at

-20°C or colder to maintain stability.[4] Before use, allow the vial to equilibrate to room

temperature before opening to prevent moisture condensation.

Reconstitution
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All handling of Angiogenin (108-122) should be confined to a designated, clean laboratory

area.[1][4] When reconstituting the lyophilized powder, perform the work within a fume hood or

biosafety cabinet to prevent inhalation of aerosolized particles.[1] Use sterile, high-purity water

or an appropriate buffer for reconstitution, gently swirling the vial to dissolve the contents.[3]

Avoid shaking, as this can denature the peptide.

Handling Solutions
Once in solution, handle with the same level of precaution. Use clearly labeled, dedicated

sterile equipment for each peptide to prevent cross-contamination.[1][2] If not for immediate

use, it is advisable to create single-use aliquots to avoid repeated freeze-thaw cycles, which

can degrade the peptide.[3]

Disposal Plan: Managing Contaminated Materials
Proper disposal of Angiogenin (108-122) and associated waste is crucial to protect personnel

and the environment.

Waste Segregation
All materials that have come into contact with Angiogenin (108-122), including used vials,

pipette tips, and contaminated PPE, must be treated as hazardous chemical waste.[1] These

items should be collected in designated, clearly labeled hazardous waste containers within the

laboratory.

Disposal Procedures
Never dispose of peptide solutions down the drain or in regular trash.[1] All waste must be

disposed of in accordance with local, state, and federal regulations. Coordinate with your

institution's environmental health and safety (EH&S) department for the proper collection and

disposal of chemical waste.[1]

Key Data for Angiogenin (108-122)
For quick reference, the following table summarizes key quantitative data for Angiogenin (108-
122).
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Property Value

Molecular Formula C80H126F3N25O25 (for TFA salt)

Molecular Weight 1895.00 g/mol (for TFA salt)[5]

Physical State Solid (Lyophilized Powder)[6]

Predicted Density 1.49 g/cm³[6]

Storage (Lyophilized) -20°C or colder for long-term storage

Storage (In Solution)
Short-term at 4°C; -20°C or -80°C for extended

periods[7]

Workflow for Safe Handling of Angiogenin (108-122)
The following diagram illustrates the standard operating procedure for the safe handling of

Angiogenin (108-122) from receipt to disposal.
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Caption: Workflow for the safe handling of Angiogenin (108-122).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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